Cas no 1782378-34-0 (2-Bromo-4-fluoro-6-methoxyphenol)

• Product Name: 2-Bromo-4-fluoro-6-methoxyphenol
• CAS No: 1782378-34-0
• MF: C₇H₆BrFO₂
• MW: 221.023745059967
• CID: 6793714
• PubChem ID: 58419882
• Update Time: 2025-10-22

2-Bromo-4-fluoro-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-fluoro-6-methoxyphenol
• 1782378-34-0
• MFCD22414715
• SCHEMBL10209876
• 2-Bromo-4-fluoro-6-methoxyphenol

• Inchi： 1S/C7H6BrFO2/c1-11-6-3-4(9)2-5(8)7(6)10/h2-3,10H,1H3
• InChI Key： GTIRYDMXHBDLPF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)OC)F

Computed Properties

• Exact Mass: 219.95352g/mol
• Monoisotopic Mass: 219.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Bromo-4-fluoro-6-methoxyphenol

2-Bromo-4-fluoro-6-methoxyphenol: A Comprehensive Overview

The compound 2-Bromo-4-fluoro-6-methoxyphenol (CAS No. 1782378-34-0) is a versatile aromatic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique substitution pattern on the phenol ring, which imparts distinct chemical and physical properties. The presence of a bromine atom at the 2-position, a fluorine atom at the 4-position, and a methoxy group at the 6-position creates a highly functionalized aromatic system with potential for further chemical modifications.

Recent studies have highlighted the importance of 2-Bromo-4-fluoro-6-methoxyphenol in drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents. Researchers have demonstrated that the compound exhibits potent inhibitory activity against key enzymes involved in inflammation and cancer progression. For instance, a study published in *Journal of Medicinal Chemistry* revealed that 2-Bromo-4-fluoro-6-methoxyphenol derivatives can effectively inhibit cyclooxygenase (COX) enzymes, which are central to inflammatory processes. This finding underscores the potential of this compound as a lead molecule for developing new therapeutic agents.

In addition to its pharmacological applications, 2-Bromo-4-fluoro-6-methoxyphenol has also gained attention in materials science due to its unique electronic properties. The compound's ability to act as a building block for constructing advanced materials, such as organic semiconductors and sensors, has been explored in recent research. A team of scientists from the University of California reported that incorporating 2-Bromo-4-fluoro-6-methoxyphenol into polymer frameworks significantly enhances their electrical conductivity and sensitivity, making them suitable for use in next-generation electronic devices.

The synthesis of 2-Bromo-4-fluoro-6-methoxyphenol involves a multi-step process that typically begins with the bromination of a phenol derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, researchers at the Massachusetts Institute of Technology developed a palladium-catalyzed coupling reaction that allows for the selective introduction of bromine and fluorine substituents onto the phenol ring. This method not only improves yield but also reduces waste, aligning with current trends toward sustainable chemistry practices.

From an environmental perspective, understanding the fate and behavior of 2-Bromo-4-fluoro-6-methoxyphenol in natural systems is crucial for assessing its potential impact on ecosystems. Studies conducted by environmental scientists have shown that the compound undergoes rapid degradation under aerobic conditions, primarily through hydroxylation and demethylation pathways. These findings suggest that 2-Bromo-4-fluoro-6-methoxyphenol poses minimal risk to aquatic environments when used responsibly.

In conclusion, 2-Bromo-4-fluoro-6-methoxyphenol (CAS No. 1782378-34-0) is a multifaceted compound with promising applications across diverse industries. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.